Cas no 52740-56-4 (pma hydrochloride)

• Product Name: pma hydrochloride
• CAS No: 52740-56-4
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• CID: 937383
• PubChem ID: 135236
• Update Time: 2025-06-13

pma hydrochloride Chemical and Physical Properties

Names and Identifiers

• pma hydrochloride
• PMA hydrochloride solution
• dl-4-methoxyamphetaminehydrochloride
• P-METHOXYAMPHETAMINE HYDROCHLORIDE
• 4-Methoxyamfetamine hydrochloride
• DTXSID10958225
• beta-p-Methoxyphenylisopropylaminhydrochlorid [German]
• SCHEMBL7253563
• PMA HCl (p-Methoxyamphetamine Hydrochloride) [Controlled Substance]
• dl-p-Methoxy-alpha-methyl-phenethylamine hydrochloride
• 1-(4-Methoxyphenyl)propan-2-amine--hydrogen chloride (1/1)
• PD018475
• LS-103587
• Phenethylamine, 4-methoxy-alpha-methyl-, hydrochloride
• UNII-5P66783GRV
• Benzeneethanamine, 4-methoxy-alpha-methyl-, hydrochloride
• DL-4-Methoxyamphetamine hydrochloride
• 2-Amino-1-(4-methoxyphenyl)propane hydrochloride
• 4-methoxyamphetamine hydrochloride, (+-)-isomer
• BENZENEETHANAMINE, 4-METHOXY-.ALPHA.-METHYL-, HYDROCHLORIDE (1:1)
• 4-MA hydrochloride
• (+/-)-4-METHOXYAMPHETAMINE HYDROCHLORIDE
• PHENETHYLAMINE, P-METHOXY-.ALPHA.-METHYL-, HYDROCHLORIDE
• PMA (PSYCHEDELIC) hydrochloride
• (2RS)-1-(4-Methoxyphenyl)propan-2-amine Hydrochloride [Controlled Substance]
• AKOS001476373
• 52740-56-4
• 1-(4-methoxyphenyl)propan-2-amine;hydrochloride
• para-Methoxyamphetamine Hydrochloride
• Benzeneethanamine, 4-methoxy-.alpha.-methyl-, hydrochloride, (.+.)-
• PMA HCl (p-Methoxyamphetamine Hydrochloride) 1.0 mg/ml in Methanol (as free base) [Controlled Substance]
• Phenethylamine, 4-methoxy-alpha-methyl-, hydrochloride, DL-
• LS-103584
• 1-(4-methoxyphenyl)propan-2-amine hydrochloride
• CHEMBL536709
• BENZENEETHANAMINE, 4-METHOXY-.ALPHA.-METHYL-, HYDROCHLORIDE
• 5P66783GRV
• (2RS)-1-(4-Methoxyphenyl)propan-2-amine Hydrochloride
• beta-p-Methoxyphenylisopropylaminhydrochlorid
• para-Methoxyamphetamine (hydrochloride)
• Formoterol Impurity G HCl
• p-Methoxy-alpha-methylphenethylamine hydrochloride
• 1-(4-Methoxyphenyl)propan-2-amine HCl
• Q27262678
• Phenethylamine, p-methoxy-alpha-methyl-, hydrochloride
• 4-Methoxyamphetamine hydrochloride
• 3706-26-1
• (+-)-1-(4-Methoxyphenyl)-2-aminopropane hydrochloride
• p-Methoxyamphetamine HCl

• Inchi： 1S/C10H15NO.ClH/c1-8(11)7-9-3-5-10(12-2)6-4-9;/h3-6,8H,7,11H2,1-2H3;1H
• InChI Key： VSHZXOLHFRVZND-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1)CC(C)N

Computed Properties

• Exact Mass: 201.09200
• Monoisotopic Mass: 201.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Flash Point: 11 °C
• PSA: 35.25000
• LogP: 3.08720

pma hydrochloride Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-39/23/24/25-23/24/25-11
• Safety Instruction： 36/37/39-45-36/37-16
• RTECS：SH8125000
• Hazardous Material Identification：
• Risk Phrases：R22; R39/23/24/25; R23/24/25; R11

Additional information on pma hydrochloride

Professional Introduction to PMA Hydrochloride (CAS No: 52740-56-4)

PMA Hydrochloride, chemically known as 4-Phenyl-1,2-dihydroquinoline hydrochloride, is a compound of significant interest in the field of pharmaceutical and biochemical research. With a CAS number of 52740-56-4, this compound has garnered attention due to its unique structural properties and potential applications in various therapeutic areas. The molecular structure of PMA Hydrochloride features a phenyl ring attached to a dihydroquinoline core, which contributes to its distinct pharmacological profile.

The chemical properties of PMA Hydrochloride make it a versatile intermediate in the synthesis of more complex molecules. Its hydrochloride salt form enhances stability and solubility, making it particularly useful in formulation development. In recent years, researchers have been exploring the compound's role in modulating cellular signaling pathways, particularly those involving kinases and other enzymes relevant to cancer biology.

One of the most compelling aspects of PMA Hydrochloride is its ability to activate protein kinase C (PKC) enzymes. PKCs are a family of serine/threonine kinases that play crucial roles in numerous cellular processes, including cell growth, differentiation, and apoptosis. By targeting PKC pathways, PMA Hydrochloride has shown promise in preclinical studies as a potential therapeutic agent for various malignancies. The compound's mechanism of action involves binding to PKC enzymes, leading to conformational changes that enhance their activity.

Recent advancements in the field have highlighted the therapeutic potential of PMA Hydrochloride in combination therapies. For instance, studies have demonstrated that co-administration of PMA Hydrochloride with other agents can synergistically enhance anti-tumor effects. This approach leverages the compound's ability to disrupt oncogenic signaling networks, thereby improving outcomes in cancer treatment. The research also suggests that PMA Hydrochloride may have applications beyond oncology, potentially in neurodegenerative diseases where dysregulation of PKC signaling is observed.

The synthesis of PMA Hydrochloride involves multi-step organic reactions, typically starting from readily available precursors such as aniline derivatives. The process requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production methods, making PMA Hydrochloride more accessible for research purposes. These improvements are crucial for conducting large-scale studies and translating laboratory findings into clinical applications.

In terms of pharmacokinetics, PMA Hydrochloride exhibits moderate solubility in water and organic solvents, which influences its formulation and delivery. Researchers are actively investigating methods to enhance its bioavailability and target specificity. Nanotechnology-based drug delivery systems, for example, have shown promise in improving the efficacy of compounds like PMA Hydrochloride by facilitating controlled release and targeted delivery to affected tissues.

The safety profile of PMA Hydrochloride is another critical area of focus. While preclinical studies suggest that the compound has acceptable tolerability at therapeutic doses, further research is needed to fully understand its potential side effects. Long-term studies are essential to assess any cumulative toxicities and to establish safe dosage ranges for clinical use. Collaborative efforts between academia and industry are vital in this regard, as they can accelerate the development of robust safety data.

Regulatory considerations also play a significant role in the advancement of PMA Hydrochloride as a therapeutic agent. Compliance with Good Manufacturing Practices (GMP) and other regulatory standards ensures that the compound meets high-quality standards for clinical trials and eventual market approval. Regulatory agencies require comprehensive data on efficacy, safety, and manufacturing processes before approving new drugs. Therefore, meticulous documentation and adherence to regulatory guidelines are essential for successful commercialization.

The future prospects for PMA Hydrochloride appear promising, with ongoing research exploring its potential in various disease models. Innovations in drug design and delivery systems may further enhance its therapeutic utility. Additionally, computational modeling and artificial intelligence are being leveraged to predict new applications and optimize existing formulations. These interdisciplinary approaches hold the key to unlocking the full potential of compounds like PMA Hydrochloride.

In conclusion, PMA Hydrochloride (CAS No: 52740-56-4) is a compound with significant pharmaceutical relevance due to its unique chemical properties and biological activities. Its ability to modulate PKC signaling pathways makes it a valuable tool in cancer research and potentially other therapeutic areas. With continued advancements in synthetic chemistry, drug delivery systems, and regulatory frameworks, PMA Hydrochloride is poised to make meaningful contributions to medical science in the coming years.